({4-ethyl-5-[1-(pyridin-3-ylsulfonyl)piperidin-4-yl]-4H-1,2,4-triazol-3-yl}methyl)dimethylamine

• IUPAC Name: 1-[4-ethyl-5-(1-pyridin-3-ylsulfonylpiperidin-4-yl)-1,2,4-triazol-3-yl]-N,N-dimethylmethanamine
• InChI: InChI=1S/C17H26N6O2S/c1-4-23-16(13-21(2)3)19-20-17(23)14-7-10-22(11-8-14)26(24,25)15-6-5-9-18-12-15/h5-6,9,12,14H,4,7-8,10-11,13H2,1-3H3
• InChI Key: IVOOHJIMGMWXTJ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1C2CCN(CC2)S(=O)(=O)C3=CN=CC=C3)CN(C)C
• Molecular Formula: C17H26N6O2S
• Molecular Weight: 378.5 g/mol

Description

({4-ethyl-5-[1-(pyridin-3-ylsulfonyl)piperidin-4-yl]-4H-1,2,4-triazol-3-yl}methyl)dimethylamine is a useful research compound. Its molecular formula is C17H26N6O2S and its molecular weight is 378.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 378.18379527 g/mol and the complexity rating of the compound is 544. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

For instance, studies on dietary amines and nitrates in populations at risk of oesophageal and gastric cancer in Kashmir (India) provide insights into the dietary exposure to certain chemical compounds and their potential health implications (Siddiqi et al., 1992). Another study on the metabolites of L-735,524, a potent HIV-1 protease inhibitor, in human urine highlights the metabolic pathways and excretion of pharmaceutical compounds (Balani et al., 1995).

Further research into the presence of carcinogenic heterocyclic amines in the urine of healthy volunteers consuming a normal diet, but not in inpatients receiving parenteral alimentation, underscores the exposure to potentially harmful compounds through diet (Ushiyama et al., 1991). Moreover, studies on 5-Hydroxytryptamine1A receptor occupancy by novel antagonists highlight the exploration of chemical interactions for potential therapeutic applications (Rabiner et al., 2002).